Recent advances and prospects in nanomaterials for bacterial sepsis management
Journal of Materials Chemistry B Pub Date: 2023-10-25 DOI: 10.1039/D3TB02220J
Abstract
Bacterial sepsis is a life-threatening condition caused by bacteria entering the bloodstream and triggering an immune response, underscoring the importance of early recognition and prompt treatment. Nanomedicine holds promise for addressing sepsis through improved diagnostics, nanoparticle biosensors for detection and imaging, enhanced antibiotic delivery, combating resistance, and immune modulation. However, challenges remain in ensuring safety, regulatory compliance, scalability, and cost-effectiveness before clinical implementation. Further research is needed to optimize design, efficacy, safety, and regulatory strategies for effective utilization of nanomedicines in bacterial sepsis diagnosis and treatment. This review highlights the significant potential of nanomedicines, including improved drug delivery, enhanced diagnostics, and immunomodulation for bacterial sepsis. It also emphasizes the need for further research to optimize design, efficacy, safety profiles, and address regulatory challenges to facilitate clinical translation.
Recommended Literature
- [1] Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes
- [2] PPEGMEMA-based cationic copolymers designed for layer-by-layer assembly†
- [3] Reply to the ‘Comment on “Fluorimetric sensing of ATP in water by an imidazolium hydrazone based sensor”’ by S. Farshbaf and P. Anzenbacher Jr., Chem. Commun., 2019, 55, 1770
- [4] Microcasting with agarose gel via degassed polydimethylsiloxane molds for repellency-guided cell patterning†
- [5] Direct ocean capture: the emergence of electrochemical processes for oceanic carbon removal
- [6] Effect of grain size on electrochemical performance and kinetics of Co3O4 electrode materials†
- [7] Fast and highly sensitive humidity sensors based on NaNbO3 nanofibers†
- [8] Metallopolymer precursors to L10-CoPt nanoparticles: synthesis, characterization, nanopatterning and potential application†
- [9] Air
- [10] Prediction of the structure of a silk-like protein in oligomeric states using explicit and implicit solvent models
Journal Nameļ¼Journal of Materials Chemistry B
Research Products
-
CAS no.: 1596-13-0
-
CAS no.: 137361-05-8
-
CAS no.: 162758-94-3